[(2R,5R)-5-(4-acetamido-2-oxopyrimidin-1-yl)-1,3-oxathiolan-2-yl]methyl benzoate

• IUPAC Name: [(2R,5R)-5-(4-acetamido-2-oxopyrimidin-1-yl)-1,3-oxathiolan-2-yl]methyl benzoate
• InChI: InChI=1S/C17H17N3O5S/c1-11(21)18-13-7-8-20(17(23)19-13)14-10-26-15(25-14)9-24-16(22)12-5-3-2-4-6-12/h2-8,14-15H,9-10H2,1H3,(H,18,19,21,23)/t14-,15-/m1/s1
• InChI Key: MKSGJSLVQHXINJ-HUUCEWRRSA-N
• Canonical SMILES: CC(=O)NC1=NC(=O)N(C=C1)C2CSC(O2)COC(=O)C3=CC=CC=C3
• Isomeric SMILES: CC(=O)NC1=NC(=O)N(C=C1)[C@H]2CS[C@@H](O2)COC(=O)C3=CC=CC=C3
• Molecular Formula: C17H17N3O5S
• Molecular Weight: 375.4 g/mol

Description

[(2R,5R)-5-(4-acetamido-2-oxopyrimidin-1-yl)-1,3-oxathiolan-2-yl]methyl benzoate, also known as 2R,5R-5-APOB, is a synthetic compound that has been studied extensively for its potential applications in scientific research. It is a derivative of benzoic acid and has a molecular weight of 308.36 g/mol. 2R,5R-5-APOB has been used in a variety of biochemical and physiological experiments, and has been shown to have a number of potential advantages and limitations for laboratory use.

Scientific Research Applications

[(2R,5R)-5-(4-acetamido-2-oxopyrimidin-1-yl)-1,3-oxathiolan-2-yl]methyl benzoate has been used in a variety of scientific research applications, including studies of enzyme inhibition, protein-protein interactions, and drug delivery. It has also been used as a substrate for the enzyme acetylcholinesterase, which is involved in the transmission of nerve signals. In addition, [(2R,5R)-5-(4-acetamido-2-oxopyrimidin-1-yl)-1,3-oxathiolan-2-yl]methyl benzoate has been used as a fluorescent probe for imaging and detecting various proteins and other molecules.

Mechanism Of Action

[(2R,5R)-5-(4-acetamido-2-oxopyrimidin-1-yl)-1,3-oxathiolan-2-yl]methyl benzoate has been found to interact with a variety of proteins and other molecules. It has been shown to bind to and inhibit the enzyme acetylcholinesterase, which is involved in the transmission of nerve signals. In addition, [(2R,5R)-5-(4-acetamido-2-oxopyrimidin-1-yl)-1,3-oxathiolan-2-yl]methyl benzoate has been found to interact with other proteins, such as β-tubulin, and to inhibit protein-protein interactions.
Biochemical and Physiological Effects
[(2R,5R)-5-(4-acetamido-2-oxopyrimidin-1-yl)-1,3-oxathiolan-2-yl]methyl benzoate has been found to have a number of biochemical and physiological effects. It has been shown to inhibit the enzyme acetylcholinesterase, which is involved in the transmission of nerve signals, and to inhibit protein-protein interactions. In addition, [(2R,5R)-5-(4-acetamido-2-oxopyrimidin-1-yl)-1,3-oxathiolan-2-yl]methyl benzoate has been found to have an effect on cell growth and differentiation, as well as on the expression of certain genes.

Advantages And Limitations For Lab Experiments

[(2R,5R)-5-(4-acetamido-2-oxopyrimidin-1-yl)-1,3-oxathiolan-2-yl]methyl benzoate has a number of advantages and limitations for laboratory use. One advantage is that it is relatively easy to synthesize and can be used in a variety of experiments. In addition, it is relatively stable and can be stored for long periods of time without significant degradation. However, [(2R,5R)-5-(4-acetamido-2-oxopyrimidin-1-yl)-1,3-oxathiolan-2-yl]methyl benzoate can be toxic to cells at high concentrations, and its effects can vary depending on the concentration used.

Future Directions

There are a number of potential future directions for the use of [(2R,5R)-5-(4-acetamido-2-oxopyrimidin-1-yl)-1,3-oxathiolan-2-yl]methyl benzoate in scientific research. For example, it could be used to study the effects of enzyme inhibition on cell growth and differentiation. In addition, it could be used to investigate the effects of protein-protein interactions on gene expression. Finally, it could be used as a fluorescent probe to image and detect various proteins and other molecules.

Synthesis Methods

[(2R,5R)-5-(4-acetamido-2-oxopyrimidin-1-yl)-1,3-oxathiolan-2-yl]methyl benzoate can be synthesized in a two-step process. First, benzoic acid is reacted with 4-acetamido-2-oxopyrimidine in the presence of an acid catalyst, such as trifluoroacetic acid, to form the intermediate product 5-acetamido-2-oxopyrimidine-1-yl benzoic acid. This intermediate is then reacted with thiourea to form the final product, [(2R,5R)-5-(4-acetamido-2-oxopyrimidin-1-yl)-1,3-oxathiolan-2-yl]methyl benzoate.